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Compound of Interest

Compound Name: NSC 80467

Cat. No.: B15589358

Essential guidelines for the safe handling and disposal of NSC 80467, a DNA damaging agent,
to ensure laboratory safety and regulatory compliance.

For researchers and scientists in the field of drug development, the proper management of
chemical compounds is paramount. NSC 80467, a DNA damaging agent that selectively
inhibits survivin, requires careful handling throughout its lifecycle, including its ultimate
disposal.[1][2] Adherence to established safety protocols not only protects laboratory personnel
but also prevents environmental contamination and ensures compliance with institutional and
federal regulations.

Immediate Safety and Handling Considerations

Before initiating any disposal procedure, it is crucial to handle NSC 80467 with the appropriate
safety measures. Although one safety data sheet (SDS) may classify it as not hazardous, it is
also described as a "physiologically highly active, therapeutically usable substance" that "must
be handled with the care required for hazardous materials.” Given its mechanism as a DNA
damaging agent, a cautious approach is warranted.

Personal Protective Equipment (PPE): Always wear standard laboratory PPE, including a lab
coat, safety goggles, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or aerosols.
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Spill Management: In case of a spill, isolate the area and prevent the powder from becoming
airborne. Gently cover the spill with an absorbent material, and then collect it into a sealed
container for hazardous waste. Clean the spill area thoroughly. Do not let the product enter
drains.

Quantitative Data and Physical Properties

A summary of the known quantitative data and physical properties of NSC 80467 is provided
below to inform handling and storage.

Property Value Citation
Molecular Formula C24H25Ns05S

Molecular Weight 511.55 g/mol

Appearance A crystalline solid

Storage (Powder) -20°C for 3 years; 4°C for 2 o

years

Store as aliquots in tightly
Storage (Solutions) sealed vials at -20°C for up to [3]

one month.

. DMSO: = 25 mg/mL (48.79
Solubility M) [1]
m

The compound is unstable in
Stability solutions; freshly prepared is [1][2]

recommended.

Experimental Protocols: Step-by-Step Disposal
Procedure

The following procedure is a synthesized guideline based on best practices for the disposal of
hazardous chemical waste in a laboratory setting.[4][5][6] Always consult and adhere to your
institution's specific Environmental Health and Safety (EHS) guidelines, as they are the final
authority on waste disposal.[7][8]
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Step 1: Waste Identification and Segregation

« |dentify: Classify all waste containing NSC 80467 as hazardous chemical waste. This
includes the pure compound, contaminated labware (e.g., pipette tips, tubes, vials), and
contaminated media or solutions.

o Segregate:

o Solid Waste: Collect dry, solid waste such as contaminated gloves, weighing paper, and
empty vials in a designated, leak-proof hazardous waste container lined with a heavy-duty
plastic bag.[5]

o Liquid Waste: Collect solutions containing NSC 80467 in a separate, compatible, and leak-
proof hazardous waste container.[4] Do not mix with other solvent waste streams unless
explicitly permitted by your institution's EHS.

o Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated
sharps container.

Step 2: Waste Container Management

o Container Selection: Use containers that are compatible with the chemical waste. For liquids,
use screw-top containers and do not fill them more than 80% to allow for expansion.[4]

» Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "NSC 80467," and the concentration and quantity of the waste.[6][9]
Note the date of waste generation and the principal investigator's name and contact
information.[6]

o Storage: Store waste containers in a designated and secure satellite accumulation area.
Ensure secondary containment is used to capture any potential leaks.[5]

Step 3: Decontamination of Labware

o Reusable Glassware: Triple-rinse any reusable glassware that came into contact with NSC
80467 with a suitable solvent (e.g., ethanol or isopropanol) capable of dissolving the
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compound. Collect the rinsate as hazardous liquid waste.[9] After the solvent rinse, wash
with soap and water.

o Surfaces: Decontaminate work surfaces with a suitable cleaning agent. Given that NSC
80467 is a DNA damaging agent, decontamination procedures for other DNA-interactive
agents can be considered. This may include the use of a 10% bleach solution followed by a
water rinse, or other commercially available DNA-decontaminating solutions.[10][11]

Step 4: Scheduling Waste Pickup

» Once the waste container is full or has reached the designated accumulation time limit set by
your institution, schedule a pickup with your institution's EHS office.[6][12] Do not dispose of
any chemical waste down the drain or in the regular trash.[4][6]

Visualization of Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of NSC 80467
and other hazardous chemical wastes in a laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15589358?utm_src=pdf-body
https://www.benchchem.com/product/b15589358?utm_src=pdf-body
https://med.nyu.edu/research/office-science-research/sites/default/files/PDF/rdna-waste-policy.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8775027/
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b15589358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Phase 1: Generation & Collection

E\ISC 80467 Waste Generatetg

(Solid, Liquid, Sharps)

allel Process: Decontamination

Decontaminate Reusable

Segregate Waste Streams Bl & Sl e

Select & Label Collect Rinsate as
Appropriate Waste Containers Hazardous Liquid Waste

Phase 2: Accum;:lation & Storage

Store in Designated Satellite
Accumulation Area

@se Secondary ContainmenD

Phase 3: Final Disposal

Schedule Waste Pickup
with Institutional EHS

EHS Transports for
Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of NSC 80467 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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